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Compound of Interest

Compound Name: L-Alanine-d4

Cat. No.: B136944 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive guidance on the necessary personal

protective equipment (PPE), operational procedures, and disposal plans for handling L-
Alanine-d4. Adherence to these protocols is crucial for maintaining a safe and efficient

research environment.

Personal Protective Equipment (PPE)
While L-Alanine-d4 is not classified as a hazardous substance, prudent laboratory practices

necessitate the use of appropriate PPE to minimize exposure and ensure personal safety. The

following table summarizes the recommended PPE for handling this compound.
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PPE Category Recommended Equipment
Specifications and
Standards

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Must conform to ANSI Z87.1

standards.

Hand Protection Nitrile gloves.
Standard laboratory grade.

Check for tears before use.

Body Protection Laboratory coat.
Standard, professionally

laundered.

Respiratory Protection
Not generally required under

normal handling conditions.

Use in a well-ventilated area to

avoid dust inhalation.[1]

Operational Plan: A Step-by-Step Guide to Handling
L-Alanine-d4
Following a standardized operational plan minimizes the risk of contamination and ensures the

accurate handling of L-Alanine-d4.

1. Preparation and Area Setup:

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.

Verify that a current Safety Data Sheet (SDS) for L-Alanine-d4 is readily accessible.

Confirm that a safety shower and eyewash station are unobstructed and operational.

2. Donning Personal Protective Equipment (PPE):

Put on a lab coat, ensuring it is fully buttoned.

Wear safety glasses with side shields or chemical splash goggles.

Put on nitrile gloves, inspecting them for any perforations.

3. Weighing and Handling the Compound:
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Handle L-Alanine-d4 in a well-ventilated area to minimize the potential for dust inhalation.

When weighing the powder, use a chemical fume hood or a balance with a draft shield to

prevent the dispersal of airborne particles.

Use a clean spatula and weighing paper for accurate measurement.

Close the container tightly after use to prevent contamination and absorption of moisture.

4. Post-Handling Procedures:

Clean the work area and any equipment used with a suitable solvent, such as 70% ethanol

or deionized water.

Properly remove and dispose of gloves.

Wash hands thoroughly with soap and water.

Disposal Plan: Safe and Compliant Waste
Management
Proper disposal of L-Alanine-d4 and any contaminated materials is essential to prevent

environmental contamination and adhere to regulatory requirements.

1. Unused or Surplus L-Alanine-d4:

Dispose of as unused product in accordance with local, state, and federal regulations for

non-hazardous chemical waste.

Do not dispose of the solid powder in the regular trash or down the drain.

2. Contaminated Materials:

Gloves and Weighing Paper: Dispose of in the regular laboratory trash, unless contaminated

with a hazardous substance.

Empty Containers: Rinse the container with a suitable solvent (e.g., water or ethanol). The

rinsed container can typically be disposed of in the regular trash. The rinseate should be
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disposed of according to institutional guidelines for non-hazardous liquid waste.

Spill Cleanup Materials: In case of a spill, use absorbent pads to clean the area. Dispose of

the contaminated pads in a sealed bag in the regular laboratory trash.

Physical and Chemical Properties of L-Alanine-d4
Understanding the properties of L-Alanine-d4 is crucial for its safe handling and use in

experiments.

Property Value

Molecular Formula C₃D₄H₃NO₂

Molecular Weight 93.12 g/mol

Appearance White crystalline powder

Melting Point 314.5 °C (decomposes)[2]

Solubility Soluble in water.[2]

Storage Temperature 2-8°C

Logical Relationship Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of L-
Alanine-d4.
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Safe handling and disposal workflow for L-Alanine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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